Cas no 3008-43-3 (3-Methylcyclohexane-1,2-dione)
3-Methylcyclohexane-1,2-dione structure
Product Name:3-Methylcyclohexane-1,2-dione
CAS No:3008-43-3
MF:C14H20O4
MW:252.306204795837
MDL:MFCD00209518
CID:84569
Update Time:2025-04-18
3-Methylcyclohexane-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylcyclohexane-1,2-dione
- 1,2-Cyclohexanedione,3-methyl
- 1-methyl-2,3-cyclohexanedione
- 3-methyl-1,2-cyclohexadione
- 3-Methyl-1,2-cyclohexanedione
- 3-Methyl-cyclohexan-1,2-dion
- 3-methyl-cyclohexane-1,2-dione
-
- MDL： MFCD00209518
- Inchi： 1S/2C7H10O2/c2*1-5-3-2-4-6(8)7(5)9/h9H,2-4H2,1H3;5H,2-4H2,1H3
- InChI Key： HALSTBOBRDXCSU-UHFFFAOYSA-N
- SMILES： CC1C(=O)C(=O)CCC1.CC1CCCC(=O)C=1O
Computed Properties
- Exact Mass: 126.06800
- Monoisotopic Mass: 126.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 21
- XLogP3: 0.5
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.056
- Melting Point: 61-63 °C(lit.)
- Boiling Point: 69-72 °C1 mm Hg(lit.)
- Flash Point: 69-72°C/1mm
- Refractive Index: 1.458
- PSA: 34.14000
- LogP: 0.94460
- Solubility: Not available
- FEMA: 3305 | 1-METHYL-2,3-CYCLOHEXADIONE
3-Methylcyclohexane-1,2-dione Security Information
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- TSCA：Yes
3-Methylcyclohexane-1,2-dione Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Methylcyclohexane-1,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB131919-5 g |
3-Methylcyclohexane-1,2-dione, 98%; . |
3008-43-3 | 98% | 5 g |
€83.90 | 2023-07-20 | |
| abcr | AB131919-25 g |
3-Methylcyclohexane-1,2-dione, 98%; . |
3008-43-3 | 98% | 25 g |
€181.00 | 2023-07-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W330507-SAMPLE |
3-Methylcyclohexane-1,2-dione |
3008-43-3 | ≥98%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W330507-100G |
3-Methylcyclohexane-1,2-dione |
3008-43-3 | 100g |
¥3237.13 | 2023-11-12 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W330507-1KG |
3-Methylcyclohexane-1,2-dione |
3008-43-3 | 1kg |
¥14629.25 | 2023-11-12 | ||
| TRC | M236560-2.5g |
3-Methylcyclohexane-1,2-dione |
3008-43-3 | 2.5g |
$ 50.00 | 2022-06-04 | ||
| TRC | M236560-5g |
3-Methylcyclohexane-1,2-dione |
3008-43-3 | 5g |
$ 75.00 | 2022-06-04 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22623-5g |
3-Methylcyclohexane-1,2-dione, 98+% |
3008-43-3 | 98+% | 5g |
￥677.00 | 2023-06-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22623-25g |
3-Methylcyclohexane-1,2-dione, 98+% |
3008-43-3 | 98+% | 25g |
￥2517.00 | 2023-06-01 | |
| abcr | AB131919-5g |
3-Methylcyclohexane-1,2-dione, 98%; . |
3008-43-3 | 98% | 5g |
€83.60 | 2025-02-19 |
3-Methylcyclohexane-1,2-dione Related Literature
-
1. 368. Physical properties and chemical constitution. Part XL. The electrical dipole moments of some cyclic diketonesC. W. N. Cumper,G. B. Leton,A. I. Vogel J. Chem. Soc. 1965 2067
-
J. Bassett,G. B. Leton,A. I. Vogel Analyst 1967 92 279
-
3. Cobalt, nickel, and copper complexes of the monoximes of some substituted cyclohexane-1,2-dionesJ. Bassett,J. Bensted,R. Grzeskowiak J. Chem. Soc. A 1969 2873
3008-43-3 (3-Methylcyclohexane-1,2-dione) Related Products
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- 61111-00-0(Bicyclo[4.2.0]octane-2,3-dione)
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- 88974-61-2(1,2-Cyclohexanedione, 3-hexyl-)
- 88974-60-1(1,2-Cyclohexanedione, 3-butyl-)
- 88987-00-2(1,2-Cyclohexanedione, 3-octyl-)
- 88974-63-4(1,2-Cyclohexanedione, 3-dodecyl-)
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